Cas no 83303-98-4 (Benzeneacetamide, N-[2-(4-nitrophenyl)ethyl]-)

Benzeneacetamide, N-[2-(4-nitrophenyl)ethyl]- structure
83303-98-4 structure
Product Name:Benzeneacetamide, N-[2-(4-nitrophenyl)ethyl]-
CAS No:83303-98-4
MF:C16H16N2O3
MW:284.309844017029
CID:1807881
Update Time:2024-01-23

Benzeneacetamide, N-[2-(4-nitrophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, N-[2-(4-nitrophenyl)ethyl]-
    • N-[2-(4-Nitrophenyl)ethyl]benzeneacetamide (ACI)
    • Inchi: 1S/C16H16N2O3/c19-16(12-14-4-2-1-3-5-14)17-11-10-13-6-8-15(9-7-13)18(20)21/h1-9H,10-12H2,(H,17,19)
    • InChI Key: APONERWNAIBFPP-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=CC=1)NCCC1C=CC([N+](=O)[O-])=CC=1

Benzeneacetamide, N-[2-(4-nitrophenyl)ethyl]- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dimethylformamide ;  0 °C; 18 h, 0 °C → rt
1.2 Solvents: Water
Reference
Synthesis of related substance of mirabegron
Zhang, Lei; et al, Zhongguo Yiyao Gongye Zazhi, 2014, 45(1), 9-12

Production Method 2

Reaction Conditions
1.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dimethylacetamide ;  overnight, 25 °C
Reference
Novel dual inhibitors against FP-2 and PfDHFR as potential antimalarial agents: Design, synthesis and biological evaluation
Chen, Wenhua; et al, Chinese Chemical Letters, 2019, 30(1), 250-254

Production Method 3

Reaction Conditions
1.1 Catalysts: Triethylamine
Reference
Synthesis and photooxygenation of some substituted 1-benzyl-3,4-dihydroisoquinolines. Mechanism of enamine photooxygenation
Martin, Ned H.; et al, Helvetica Chimica Acta, 1982, 65(3), 762-74

Benzeneacetamide, N-[2-(4-nitrophenyl)ethyl]- Raw materials

Benzeneacetamide, N-[2-(4-nitrophenyl)ethyl]- Preparation Products

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